2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine

• IUPAC Name: 2,6-dibromo-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C6H3Br2N3/c7-4-1-2-5-9-6(8)10-11(5)3-4/h1-3H
• InChI Key: DHPMUKGOPWYVSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NN2C=C1Br)Br
• Molecular Formula: C6H3Br2N3
• Molecular Weight: 276.92 g/mol
• CAS RN: 1401624-81-4

Description

2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine is a chemical compound with the CAS Number: 1401624-81-4. It has a molecular weight of 276.92. The IUPAC name for this compound is 2,6-dibromo-[1,2,4]triazolo[1,5-a]pyridine.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines, which are structurally similar to 2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine, has been reported in various studies. The Dimroth rearrangement of [1,2,4]triazolo[3,4-a]pyridine is an effective method for producing [1,2,4]triazolo[1,5-a]pyridine with acceptor substituents in the pyridine ring.

Molecular Structure Analysis

The ring system of [1,2,4]triazolo[1,5-a]pyrimidines is isoelectronic with that of purines. This heterocycle has been proposed as a possible surrogate of the purine ring. The 1,2,4-triazolo[1,5-a]pyrimidines are examples of aza-indolizines that have been described as aza-analogs of a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron deficient six-membered ring (4 π electrons).

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine include a molecular weight of 276.92.

Scientific Research Applications

2. Optical Sensing and Biological Applications
Compounds with heteroatoms, including triazole derivatives, are significant in organic chemistry due to their use as recognition units for the synthesis of optical sensors and their biological applications. Pyrimidine derivatives, closely related to triazole compounds, are particularly important as exquisite sensing materials and have a range of biological and medicinal applications. The ability of pyrimidine derivatives to form coordination and hydrogen bonds makes them suitable as sensing probes, highlighting their versatility and importance in both optical sensing and biological applications (Jindal & Kaur, 2021).

3. Antibacterial Activity
The antibacterial activity of triazole-containing hybrids, especially against Staphylococcus aureus, is notable. Triazole derivatives are potent inhibitors of several key bacterial proteins and have the potential to exert dual or multiple antibacterial mechanisms. Moreover, certain triazole-antibiotic hybrids have already been used in clinical practice, demonstrating the potential of triazole compounds in antibacterial therapy (Li & Zhang, 2021).

4. Versatility in Pharmaceutical Development
The triazole class of heterocyclic compounds, including 2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine, is of great importance in the pharmaceutical industry. These compounds exhibit a broad range of biological activities and have been the focus of numerous studies and patents. Recent research emphasizes the development of novel triazoles with diverse biological activities, indicating the versatility and potential of these compounds in pharmaceutical development (Ferreira et al., 2013).

5. Catalysis and Drug Applications
Heterocyclic N-oxide molecules, including those derived from pyridine and indazole, showcase incredible functionalities in areas such as metal complexes formation, catalysts design, asymmetric catalysis, and synthesis, along with significant medicinal applications. These compounds are crucial in various advanced chemistry and drug development investigations, demonstrating the potential and significance of heterocyclic N-oxide derivatives in both catalysis and medicinal applications (Li et al., 2019).

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as inhibitors for various targets including rorγt, phd-1, jak1, and jak2 .

Mode of Action

It is synthesized through a tandem reaction involving the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation .

Biochemical Pathways

Similar compounds have been found to affect various pathways related to their targets, leading to their biological activities .

Result of Action

Similar compounds have been found to exhibit various biological activities, including acting as inhibitors for various targets .

Action Environment

It is worth noting that the synthesis of this compound is described as eco-friendly, suggesting that it may be designed with environmental considerations in mind .

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold, which is structurally similar to 2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine, has found numerous applications in medicinal chemistry. Future research could explore the potential applications of 2,6-Dibromo-[1,2,4]triazolo[1,5-A]pyridine in drug design and other areas of chemistry.

Synthesis routes and methods

Procedure details

A mixture of 6-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (20.86 g, 97.9 mmol), sodium nitrite (67.6 g, 979 mmol) and benzyltriethylammonium bromide (53.3 g, 196 mmol) in bromoform (1.47 kg, 508 ml, 5.81 mol) was stirred for 30 minutes at 25° C. Then dichloroacetic acid (25.3 g, 16.2 ml, 196 mmol) was added and the mixture was stirred for 20 hours at 25° C. under exclusion of light. 600 ml of water were added to the mixture and stirred for 30 minutes. The mixture was diluted with water and dichloromethane, filtrated over dicalite and the filtrate extracted 3 times with dichloromethane. The organic layers were combined, washed with water, dried over magnesium sulfate, filtrated and evaporated to dryness under reduced pressure. The crude material was purified by flash chromatography in 2 portions over 2×70 g silica columns using dichloromethane/methanol 5% as eluent, affording 2,6-dibromo-[1,2,4]triazolo[1,5-a]pyridine (7 g, 26%) as light brown solid. Mp.: 201° C. MS: m/z=277.7/279.9 (M+H+).